Cas no 1804387-57-2 (Ethyl 3-bromo-4-cyano-2-fluorobenzoate)

• Product Name: Ethyl 3-bromo-4-cyano-2-fluorobenzoate
• CAS No: 1804387-57-2
• MF: C₁₀H₇BrFNO₂
• MW: 272.07048535347
• CID: 4947266
• Update Time: 2025-05-21

Ethyl 3-bromo-4-cyano-2-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-bromo-4-cyano-2-fluorobenzoate

• Inchi： 1S/C10H7BrFNO2/c1-2-15-10(14)7-4-3-6(5-13)8(11)9(7)12/h3-4H,2H2,1H3
• InChI Key： YUDUQUITYMTNFO-UHFFFAOYSA-N
• SMILES： BrC1=C(C#N)C=CC(C(=O)OCC)=C1F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 288
• XLogP3: 2.7
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 3-bromo-4-cyano-2-fluorobenzoate

Ethyl 3-bromo-4-cyano-2-fluorobenzoate (CAS No. 1804387-57-2): A Versatile Building Block in Modern Organic Synthesis

In the realm of organic chemistry, Ethyl 3-bromo-4-cyano-2-fluorobenzoate (CAS No. 1804387-57-2) has emerged as a pivotal intermediate for constructing complex molecular architectures. This compound, characterized by its unique combination of functional groups—bromo, cyano, fluoro, and ester—offers unparalleled versatility in pharmaceutical, agrochemical, and materials science applications. Its multifunctional scaffold enables precise modifications, making it a sought-after reagent in cross-coupling reactions, nucleophilic substitutions, and click chemistry.

The growing demand for fluorinated compounds in drug discovery, driven by their enhanced metabolic stability and bioavailability, has spotlighted Ethyl 3-bromo-4-cyano-2-fluorobenzoate. Researchers frequently search for "fluorobenzoate derivatives in medicinal chemistry" or "how to introduce fluorine into aromatic rings," reflecting its relevance. This compound’s electron-withdrawing groups also align with trends in OLED materials and liquid crystals, where fine-tuning electronic properties is critical.

Synthetic routes to Ethyl 3-bromo-4-cyano-2-fluorobenzoate often involve halogenation and esterification of precursor benzoic acids, with yields optimized via microwave-assisted synthesis—a hot topic in green chemistry. Questions like "best solvents for bromo-cyano benzoate synthesis" or "catalysts for fluorobenzoate reactions" dominate forums, underscoring practical challenges. The compound’s crystalline stability and solubility profiles further make it a model for studying structure-property relationships.

Beyond academia, industries leverage this intermediate for high-value fine chemicals. Its bromo and cyano moieties enable palladium-catalyzed couplings, pivotal in crafting biaryl motifs for kinase inhibitors or covalent organic frameworks (COFs). Recent patents highlight its role in photoredox catalysis, addressing queries like "visible-light-driven transformations of fluorobenzoates."

In conclusion, Ethyl 3-bromo-4-cyano-2-fluorobenzoate (CAS No. 1804387-57-2) exemplifies innovation at the intersection of synthetic methodology and applied chemistry. As research pivots toward sustainable protocols and functional materials, this compound’s adaptability ensures its enduring significance—answering both industrial needs and scientific curiosity.